Cas no 1361529-28-3 (2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361529-28-3
• MF: C₁₃H₇Cl₃N₂O
• MW: 313.566479921341
• CID: 4919983
• Update Time: 2025-05-28

2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H7Cl3N2O/c14-8-4-10(15)13(11(16)5-8)9-6-18-12(19)3-7(9)1-2-17/h3-6H,1H2,(H,18,19)
• InChI Key： MOVMXIMSGIQILO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CNC(C=C1CC#N)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 479
• XLogP3: 2.5
• Topological Polar Surface Area: 52.9

Additional information on 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile

Comprehensive Overview of 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361529-28-3)

The compound 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361529-28-3) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and material science. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while also addressing frequently asked questions and trending topics in the scientific community.

From a structural perspective, 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile features a pyridine core substituted with a hydroxyl group at the 2-position and a trichlorophenyl moiety at the 5-position. The 4-position is further functionalized with an acetonitrile group, contributing to its reactivity and versatility. The presence of multiple chlorine atoms and the nitrile group makes this compound a valuable intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry where such functionalities are often sought after for their bioactivity.

One of the most frequently searched questions regarding CAS No. 1361529-28-3 revolves around its synthetic routes. Researchers have explored various methods to produce this compound, with one common approach involving the condensation of appropriately substituted pyridine derivatives with trichlorophenyl precursors. The reaction conditions, such as temperature, solvent choice, and catalyst use, play a critical role in determining the yield and purity of the final product. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis methods, aligning with the global push for environmentally friendly chemical processes.

In the realm of pharmaceuticals, 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile has shown promise as a building block for drug development. Its structural motifs are often found in molecules with antimicrobial, anti-inflammatory, or anticancer properties. For instance, the trichlorophenyl group is known to enhance lipophilicity, which can improve cell membrane penetration—a desirable trait in drug design. Additionally, the nitrile group can serve as a precursor for further functionalization, enabling the creation of amides, carboxylic acids, or heterocycles.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals. The combination of the pyridine ring and trichlorophenyl group is reminiscent of certain herbicides and fungicides, suggesting that CAS No. 1361529-28-3 could be a key intermediate in the development of new crop protection agents. With the increasing demand for sustainable agriculture, researchers are keen to explore how such compounds can contribute to more effective and environmentally benign pest management solutions.

Another trending topic tied to 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile is its role in material science. The compound's ability to form coordination complexes with metals has sparked interest in its use for creating advanced materials, such as catalysts or luminescent substances. For example, the nitrile group can bind to metal ions, facilitating the design of metal-organic frameworks (MOFs) or other functional materials with tailored properties.

Safety and handling of CAS No. 1361529-28-3 are also common concerns among users. While the compound is not classified as a hazardous material under standard regulations, proper laboratory practices should always be followed. This includes using personal protective equipment (PPE) and ensuring adequate ventilation when handling the substance. Researchers are advised to consult the material safety data sheet (MSDS) for specific guidelines.

In summary, 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361529-28-3) is a multifaceted compound with broad applicability across several scientific disciplines. Its unique structure and functional groups make it a valuable intermediate in drug discovery, agrochemical development, and material science. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is likely to grow. Stay tuned for further updates as scientists explore the full potential of this intriguing compound.